methyl {4-[(8-fluoroquinolin-2-yl)carbonyl]-3-methyl-2-oxopiperazin-1-yl}acetate

• IUPAC Name: methyl 2-[4-(8-fluoroquinoline-2-carbonyl)-3-methyl-2-oxopiperazin-1-yl]acetate
• InChI: InChI=1S/C18H18FN3O4/c1-11-17(24)21(10-15(23)26-2)8-9-22(11)18(25)14-7-6-12-4-3-5-13(19)16(12)20-14/h3-7,11H,8-10H2,1-2H3
• InChI Key: XLTQNNXRAQATIC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CCN1C(=O)C2=NC3=C(C=CC=C3F)C=C2)CC(=O)OC
• Molecular Formula: C18H18FN3O4
• Molecular Weight: 359.4 g/mol

Description

“Methyl {4-[(8-fluoroquinolin-2-yl)carbonyl]-3-methyl-2-oxopiperazin-1-yl}acetate” is a complex organic compound. It is related to the family of fluoroquinolones, which are a group of broad-spectrum antibiotics that play an important role in treatment of serious bacterial infections, especially hospital-acquired infections and others in which resistance to older antibacterial classes is suspected.

Mechanism of Action

While the specific mechanism of action for this compound is not provided, fluoroquinolones generally work by inhibiting bacterial DNA-gyrase, which is an enzyme involved in DNA replication. This inhibition disrupts the bacteria’s ability to replicate and repair its DNA, leading to cell death.

Safety and Hazards

The safety information provided indicates that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. As with all chemicals, appropriate safety precautions should be taken when handling this compound.